Cas no 898412-44-7 (N-(2,5-dimethoxyphenyl)-2-({6-phenyl-1,2,4triazolo3,4-aphthalazin-3-yl}sulfanyl)acetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-({6-phenyl-1,2,4triazolo3,4-aphthalazin-3-yl}sulfanyl)acetamide
• CAS No: 898412-44-7
• MF: C₂₅H₂₁N₅O₃S
• MW: 471.530943632126
• CID: 5482023
• Update Time: 2025-07-19

N-(2,5-dimethoxyphenyl)-2-({6-phenyl-1,2,4triazolo3,4-aphthalazin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-[(6-phenyl-[1,2,4]triazolo[3,4-a]phthalazin-3-yl)sulfanyl]acetamide
• N-(2,5-dimethoxyphenyl)-2-({6-phenyl-1,2,4triazolo3,4-aphthalazin-3-yl}sulfanyl)acetamide

• Inchi： 1S/C25H21N5O3S/c1-32-17-12-13-21(33-2)20(14-17)26-22(31)15-34-25-28-27-24-19-11-7-6-10-18(19)23(29-30(24)25)16-8-4-3-5-9-16/h3-14H,15H2,1-2H3,(H,26,31)
• InChI Key： JOJSKJRRZGHWCZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC=C1OC)(=O)CSC1N2N=C(C3=CC=CC=C3)C3=C(C2=NN=1)C=CC=C3

Additional information on N-(2,5-dimethoxyphenyl)-2-({6-phenyl-1,2,4triazolo3,4-aphthalazin-3-yl}sulfanyl)acetamide

Recent Advances in the Study of N-(2,5-dimethoxyphenyl)-2-({6-phenyl-1,2,4triazolo3,4-aphthalazin-3-yl}sulfanyl)acetamide (CAS: 898412-44-7)

The compound N-(2,5-dimethoxyphenyl)-2-({6-phenyl-1,2,4triazolo3,4-aphthalazin-3-yl}sulfanyl)acetamide (CAS: 898412-44-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique triazolophthalazine scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the sulfanylacetamide moiety could enhance the compound's binding affinity to specific kinase targets, thereby increasing its efficacy in inhibiting aberrant signaling pathways implicated in cancer and inflammatory diseases.

In vitro and in vivo studies have revealed that N-(2,5-dimethoxyphenyl)-2-({6-phenyl-1,2,4triazolo3,4-aphthalazin-3-yl}sulfanyl)acetamide exhibits potent inhibitory activity against several kinases, including but not limited to, JAK2 and FLT3. These findings suggest its potential as a multi-targeted kinase inhibitor, which could be particularly valuable in the treatment of hematological malignancies and autoimmune disorders. Notably, the compound's selectivity profile was found to be superior to that of first-generation kinase inhibitors, reducing the likelihood of off-target effects.

Further investigations into the compound's pharmacokinetic properties have highlighted challenges related to its metabolic stability. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that the introduction of metabolically stable substituents on the dimethoxyphenyl ring could significantly improve the compound's half-life in plasma, thereby enhancing its therapeutic potential. These modifications also appeared to reduce cytochrome P450-mediated metabolism, a common issue with small-molecule kinase inhibitors.

The safety profile of N-(2,5-dimethoxyphenyl)-2-({6-phenyl-1,2,4triazolo3,4-aphthalazin-3-yl}sulfanyl)acetamide has been evaluated in several toxicity studies. Results indicate that the compound exhibits a favorable therapeutic index, with minimal hepatotoxicity and cardiotoxicity at clinically relevant doses. However, researchers have noted the need for further optimization to address potential issues related to solubility and formulation stability.

In conclusion, the growing body of research on N-(2,5-dimethoxyphenyl)-2-({6-phenyl-1,2,4triazolo3,4-aphthalazin-3-yl}sulfanyl)acetamide (CAS: 898412-44-7) underscores its promise as a novel therapeutic agent. While challenges remain in its development, recent advances in structural optimization and mechanistic understanding have positioned this compound as a strong candidate for further preclinical and clinical investigation. Future studies are expected to focus on combination therapies and the identification of predictive biomarkers for patient stratification.